Cas no 1251696-63-5 (N-(9H-fluoren-2-yl)-2-1-(1H-indol-3-yl)-N-methylformamidoacetamide)

• Product Name: N-(9H-fluoren-2-yl)-2-1-(1H-indol-3-yl)-N-methylformamidoacetamide
• CAS No: 1251696-63-5
• MF: C₂₅H₂₁N₃O₂
• MW: 395.453145742416
• CID: 6434941
• PubChem ID: 49669717
• Update Time: 2025-08-05

N-(9H-fluoren-2-yl)-2-1-(1H-indol-3-yl)-N-methylformamidoacetamide Chemical and Physical Properties

Names and Identifiers

• N-(9H-fluoren-2-yl)-2-1-(1H-indol-3-yl)-N-methylformamidoacetamide
• AKOS024527328
• 1251696-63-5
• SR-01000926176-1
• N-(9H-fluoren-2-yl)-2-[1-(1H-indol-3-yl)-N-methylformamido]acetamide
• VU0527958-1
• SR-01000926176
• N-[2-(9H-fluoren-2-ylamino)-2-oxoethyl]-N-methyl-1H-indole-3-carboxamide
• F5889-0501
• N-(2-((9H-fluoren-2-yl)amino)-2-oxoethyl)-N-methyl-1H-indole-3-carboxamide

• Inchi： 1S/C25H21N3O2/c1-28(25(30)22-14-26-23-9-5-4-8-21(22)23)15-24(29)27-18-10-11-20-17(13-18)12-16-6-2-3-7-19(16)20/h2-11,13-14,26H,12,15H2,1H3,(H,27,29)
• InChI Key： WAKNIRVLLSGLRU-UHFFFAOYSA-N
• SMILES： O=C(CN(C)C(C1=CNC2C=CC=CC1=2)=O)NC1C=CC2C3C=CC=CC=3CC=2C=1

Computed Properties

• Exact Mass: 395.163
• Monoisotopic Mass: 395.163
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 652
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.2A^2
• XLogP3: 4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on N-(9H-fluoren-2-yl)-2-1-(1H-indol-3-yl)-N-methylformamidoacetamide

Introduction to N-(9H-fluoren-2-yl)-2-1-(1H-indol-3-yl)-N-methylformamidoacetamide (CAS No. 1251696-63-5)

N-(9H-fluoren-2-yl)-2-1-(1H-indol-3-yl)-N-methylformamidoacetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 1251696-63-5, represents a novel molecular scaffold that combines the structural features of fluorene and indole heterocycles with a formamidoacetamide moiety. The strategic arrangement of these functional groups not only imparts unique chemical properties but also opens up diverse possibilities for its application in drug discovery and medicinal chemistry.

The structural composition of N-(9H-fluoren-2-yl)-2-1-(1H-indol-3-yl)-N-methylformamidoacetamide is characterized by its dual aromatic system, consisting of a fluorene ring and an indole ring, which are connected through a formamidoacetamide linkage. This configuration is particularly intriguing because it allows for steric and electronic modulation, making the compound a promising candidate for further exploration in the development of bioactive molecules.

In recent years, there has been a surge in research focused on the development of hybrid molecules that integrate multiple pharmacophoric elements. The combination of fluorene and indole in N-(9H-fluoren-2-yl)-2-1-(1H-indol-3-yl)-N-methylformamidoacetamide aligns well with this trend, as both heterocycles are known to exhibit significant biological activity. For instance, fluorene derivatives have been extensively studied for their potential applications in anticancer therapy, while indole-based compounds are widely recognized for their role in modulating various biological pathways, including those involved in inflammation and neurodegeneration.

The formamidoacetamide moiety in the molecular structure of this compound introduces additional functionality that can be exploited for drug design. Formamidoacetamide derivatives are known to possess favorable pharmacokinetic properties and have been incorporated into numerous drug candidates due to their ability to enhance binding affinity and selectivity. The presence of this group in N-(9H-fluoren-2-yl)-2-1-(1H-indol-3-yl)-N-methylformamidoacetamide suggests that it may exhibit enhanced interactions with biological targets, thereby increasing its therapeutic potential.

One of the most compelling aspects of N-(9H-fluoren-2-yl)-2-1-(1H-indol-3-yl)-N-methylformamidoacetamide is its potential as a lead compound for the development of novel therapeutic agents. The unique combination of structural features has already attracted the interest of several research groups who are exploring its biological activity through various in vitro and in vivo assays. Preliminary studies have indicated that this compound may exhibit promising effects on targets relevant to diseases such as cancer, neurological disorders, and infectious diseases.

The synthesis of N-(9H-fluoren-2-yl)-2-1-(1H-indol-3-yl)-N-methylformamidoacetamide represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves strategic functional group transformations, including condensation reactions, cyclization processes, and protection-deprotection strategies. The successful preparation of this complex molecule underscores the synthetic prowess of modern chemical methodologies and highlights the importance of innovative approaches in drug discovery.

In conclusion, N-(9H-fluoren-2-yl)-2-1-(1H-indol-3-yloxy))-N-methylformamidoacetamide (CAS No. 1251696 63 5) is a structurally intricate compound with considerable therapeutic potential. Its unique combination of pharmacophoric elements makes it an attractive candidate for further exploration in medicinal chemistry. As research continues to uncover new biological activities and synthetic strategies, this compound is poised to play a significant role in the development of next-generation pharmaceuticals.